Cas no 1805683-11-7 (3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one
• CAS No: 1805683-11-7
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4971548
• Update Time: 2025-10-05

3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO2/c1-2-15-11-4-3-8(7-9(11)13)10(14)5-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： YNBLTPXHOJWXDS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)Cl)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one

Research Brief on 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one (CAS: 1805683-11-7)

3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one (CAS: 1805683-11-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting inflammatory and oncological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The compound's structural features, including the bromo and chloro substituents, make it a versatile building block for the development of novel pharmacophores. Recent publications have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in the treatment of various cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one as a precursor in the development of potent BRAF kinase inhibitors, showing promising results in preclinical models of melanoma.

In addition to its role in oncology, this compound has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one exhibited significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases such as rheumatoid arthritis. The study highlighted the compound's potential as a scaffold for designing new anti-inflammatory agents with improved selectivity and reduced side effects.

From a synthetic chemistry perspective, advancements in the efficient preparation of 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one have been reported. A 2022 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact through greener solvents and catalysts. This development is particularly relevant for industrial-scale production, ensuring the compound's availability for further pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this compound. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance bioavailability and reduce off-target effects, as highlighted in a recent review in Expert Opinion on Drug Discovery.

In conclusion, 3-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one (CAS: 1805683-11-7) represents a valuable chemical entity with broad applications in drug discovery. Its role as a synthetic intermediate and its potential therapeutic benefits underscore the importance of continued research in this area. Future studies should focus on optimizing its derivatives for clinical use and elucidating their mechanisms of action in greater detail.